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Compound of Interest

Compound Name: Phosdrin

Cat. No.: B033356

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of Phosdrin
(also known as mevinphos) residues in various matrices using liquid chromatography (LC)
coupled with tandem mass spectrometry (LC-MS/MS). Phosdrin is a potent organophosphate
insecticide and acaricide, and its monitoring in environmental and food samples is crucial for
ensuring safety.[1] The methods described herein are intended for research and analytical
professionals requiring sensitive and selective quantification of this compound.

Overview of the Analytical Approach

The analysis of Phosdrin residues is effectively achieved using reversed-phase liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS). This technique offers
high selectivity and sensitivity, which is essential for detecting trace levels of pesticides in
complex matrices.[2] Sample preparation is a critical step to remove interfering substances and
concentrate the analyte. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method is a widely adopted and effective sample preparation technique for multi-residue
pesticide analysis in food and environmental samples.

Experimental Protocols
Sample Preparation: Modified QUEChERS Method
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This protocol is a general guideline and may require optimization based on the specific sample

matrix.

Materials:

Homogenized sample (e.g., fruits, vegetables, soil)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSQOa), anhydrous

Sodium chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

Graphitized Carbon Black (GCB) or C18 sorbent (optional, for pigmented or fatty matrices)

50 mL centrifuge tubes

15 mL centrifuge tubes

Centrifuge

Vortex mixer

Procedure:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile to the tube.

Add the appropriate QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at >3000 rcf for 5 minutes.

Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing
MgSOa4 and PSA for dispersive solid-phase extraction (d-SPE) cleanup. For samples with
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high pigment or fat content, GCB or C18 may be included.

o \ortex the d-SPE tube for 30 seconds.

e Centrifuge the d-SPE tube at >3000 rcf for 5 minutes.

o The resulting supernatant is the final extract. Filter it through a 0.22 um syringe filter before

LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry

(LC-MSIMS) Analysis

Instrumentation:

e A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

o Atriple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

Chromatographic Conditions (Typical):

Parameter

Column

Condition

Reversed-phase C18 column (e.g., 100
mm X 2.1 mm, 1.8 pm)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Methanol with 0.1% formic acid

Start with a high percentage of Mobile Phase A,

ramp up to a high percentage of Mobile Phase B

Gradient
to elute Phosdrin, then return to initial conditions
for re-equilibration.

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 2-10puL
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| Column Temperature | 40 °C |
Mass Spectrometry Conditions:
« lonization Mode: Electrospray lonization (ESI), Positive
e Acquisition Mode: Multiple Reaction Monitoring (MRM)

The commercial product of Phosdrin is a mixture of two geometric isomers, the (E)-isomer
(mevinphos I) and the (Z)-isomer (mevinphos 1), which can be chromatographically separated
and individually quantified.[3]

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative parameters for the LC-MS/MS analysis of
Phosdrin (Mevinphos) isomers. These values are indicative and may vary depending on the
specific instrumentation and matrix.

Product lons (m/z)

Retention Time Precursor lon (m/z) .
Analyte . (Collision Energy)
(min)[3] [31[4]
[314]
Mevinphos | ((E)-
_ 1.94 225.0 127.1 (20), 193.1 (8)
isomer)
Mevinphos Il ((2)-
2.18 225.0 127.1 (16), 193.1 (8)

isomer)

Method Validation Data (Typical Performance)

The following table presents typical validation parameters for multi-residue pesticide analysis
methods, which are applicable to Phosdrin analysis.
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Parameter

Typical Value

Limit of Detection (LOD)

0.001 - 0.01 mg/kg

Limit of Quantification (LOQ)

0.005 - 0.05 mg/kg

Linearity (R?) >0.99
Recovery (%) 70 - 120%
Precision (RSD%) < 20%

Mandatory Visualizations

Experimental Workflow Diagram
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Sample Preparation (QUEChERS)

1. Sample Homogenization

Add ACN & salts

2. Acetonitrile Extraction
with MgSO4/NaCl

Transfer supernatant

3. Dispersive SPE Cleanup
(PSA/MgS04)

Transfer cleaned extract

4. Filtration (0.22 pm)

Inject

LC-MS/MS Analysis

5. Liquid Chromatography
(C18 Reversed-Phase)

6. Mass Spectrometry
(ESI+, MRM Mode)

Data Processing
7. Quantification
(Peak Area Integration)

l

8. Result Reporting
(mg/kg or pg/L)

Click to download full resolution via product page

Workflow for Phosdrin Residue Analysis.
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Logical Relationship of Analytical Steps

Sample Matrix
(e.g., Fruit, Vegetable, Soil)
Analytical Process
Phosdrin Residues Q R Clean Extract > Quantitative Result
(E and Z isomers) action & Cleanup Detection & Qua atio (Concentration)

Matrix Interferences
(Pigments, Lipids, etc.)

!
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Logical Flow of the Analytical Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. tandfonline.com [tandfonline.com]
e 2.lcms.cz [lcms.cz]

» 3. agilent.com [agilent.com]

e 4. nrcgrapes.in [nrcgrapes.in]

 To cite this document: BenchChem. [Application Notes and Protocols for Phosdrin
(Mevinphos) Residue Analysis using Liquid Chromatography]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b033356#liquid-chromatography-
methods-for-phosdrin-residue-analysis]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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